Cas no 884495-06-1 (Benzeneethanamine,4-nitro-)

Benzeneethanamine,4-nitro- structure
Benzeneethanamine,4-nitro- structure
Product Name:Benzeneethanamine,4-nitro-
CAS No:884495-06-1
MF:C8H12N2O2
MW:168.193081855774
CID:710503
PubChem ID:118183797
Update Time:2025-04-19

Benzeneethanamine,4-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanamine,4-nitro-
    • 4-(2-aminoethyl)-N,N-dihydroxyaniline
    • SCHEMBL16847077
    • 884495-06-1
    • 4-(dihydroxyamino)benzeneethanamine
    • Benzeneethanamine, 4-(dihydroxyamino)-
    • DTXSID901292633
    • Inchi: 1S/C8H12N2O2/c9-6-5-7-1-3-8(4-2-7)10(11)12/h1-4,11-12H,5-6,9H2
    • InChI Key: QSUSXUOFZQHCQJ-UHFFFAOYSA-N
    • SMILES: ON(C1C=CC(=CC=1)CCN)O

Computed Properties

  • Exact Mass: 168.089877630g/mol
  • Monoisotopic Mass: 168.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 69.7Ų
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